Cas no 898790-13-1 (2,3-Dimethyl-3'-(3-pyrrolinomethyl) benzophenone)

• Product Name: 2,3-Dimethyl-3'-(3-pyrrolinomethyl) benzophenone
• CAS No: 898790-13-1
• MF: C₂₀H₂₁NO
• MW: 291.386845350266
• MDL: MFCD03842366
• CID: 1947085
• PubChem ID: 24725088
• Update Time: 2025-10-18

2,3-Dimethyl-3'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2,3-dimethylphenyl)methanone
• 2,3-dimethyl-3'-(3-pyrrolinomethyl) benzophenone
• AKOS016020863
• DTXSID30643484
• {3-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(2,3-dimethylphenyl)methanone
• 898790-13-1
• 2,3-DIMETHYL-3'-(3-PYRROLINOMETHYL)BENZOPHENONE
• 1-{[3-(2,3-dimethylbenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• MFCD03842366
• (3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2,3-dimethylphenyl)methanone
• 2,3-Dimethyl-3'-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03842366
• Inchi： 1S/C20H21NO/c1-15-7-5-10-19(16(15)2)20(22)18-9-6-8-17(13-18)14-21-11-3-4-12-21/h3-10,13H,11-12,14H2,1-2H3
• InChI Key： HSHLHUZFCPXEGE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1C)C1=CC=CC(=C1)CN1CC=CC1

Computed Properties

• Exact Mass: 291.16200
• Monoisotopic Mass: 291.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.84410

Additional information on 2,3-Dimethyl-3'-(3-pyrrolinomethyl) benzophenone

2,3-Dimethyl-3'-(3-pyrrolinomethyl) Benzophenone: A Comprehensive Overview

The compound with CAS No. 898790-13-1, commonly referred to as 2,3-Dimethyl-3'-(3-pyrrolinomethyl) Benzophenone, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzophenone backbone with a 3-pyrrolinomethyl substituent and methyl groups at positions 2 and 3. The benzophenone moiety serves as a versatile platform for various chemical reactions, while the pyrrolinomethyl group introduces additional functional complexity, making this compound a valuable tool in modern chemical research.

Recent studies have highlighted the potential of 2,3-Dimethyl-3'-(3-pyrrolinomethyl) Benzophenone in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers and hybrid materials. The molecule's ability to undergo multiple types of bonding interactions, including hydrogen bonding and π-π interactions, has made it a promising candidate for applications in stimuli-responsive materials. These materials can dynamically respond to external stimuli such as temperature, light, or pH changes, opening up new possibilities in fields like drug delivery and sensors.

In addition to its material science applications, 2,3-Dimethyl-3'-(3-pyrrolinomethyl) Benzophenone has shown potential in pharmacological research. The compound's structure suggests that it could serve as a scaffold for drug design due to its ability to interact with various biological targets. Recent computational studies have demonstrated that the molecule exhibits favorable pharmacokinetic properties, including good solubility and bioavailability. This makes it an attractive candidate for further exploration in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of 2,3-Dimethyl-3'-(3-pyrrolinomethyl) Benzophenone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzophenone core through Friedel-Crafts acylation and subsequent functionalization with the pyrrolinomethyl group via nucleophilic substitution or coupling reactions. Researchers have also investigated green chemistry approaches to improve the efficiency and sustainability of this synthesis pathway.

From an environmental perspective, understanding the fate and behavior of 2,3-Dimethyl-3'-(3-pyrrolinomethyl) Benzophenone in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent toxicity studies have shown that the compound exhibits low acute toxicity in standard assays; however, long-term exposure effects remain to be thoroughly investigated. Regulatory agencies are increasingly emphasizing the need for comprehensive risk assessments for such compounds to ensure their safe use in industrial and medical applications.

Looking ahead, the continued exploration of 2,3-Dimethyl-3'-(3-pyrrolinomethyl) Benzophenone is expected to yield further insights into its properties and applications. Collaborative efforts between chemists, biologists, and materials scientists will be essential for unlocking its full potential across diverse fields. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both fundamental scientific understanding and practical technological innovations.